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Compound of Interest

Compound Name: O-Desmethyl Tramadol-d6

Cat. No.: B1145074

For researchers, scientists, and drug development professionals, the safe handling and
disposal of potent compounds like O-Desmethyl Tramadol-d6 are paramount. This document
provides immediate, essential safety protocols, operational plans, and disposal guidelines to
ensure the safe laboratory use of this substance.

O-Desmethyl Tramadol-d6 is the deuterated form of O-desmethyltramadol (O-DSMT), an
active metabolite of Tramadol, which is an opioid analgesic[1][2][3]. Due to its classification as
an opioid, it should be handled with stringent safety measures to prevent occupational
exposure[4].

Chemical and Physical Properties

A summary of the key chemical and physical data for O-Desmethyl Tramadol-d6
hydrochloride is provided below.

Property Value Reference
CAS Number 1261393-87-6 [5][6]
Molecular Formula C15H17DsNO2 « HCI [11[5]16]
Molecular Weight 291.80 g/mol [1][5][6]
Appearance White to Light Beige Solid [1]

Storage Temperature -20°C [61[7]
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Hazard Identification and Safety Precautions

The non-deuterated form, O-Desmethyltramadol hydrochloride, is classified as toxic if
swallowed, may cause drowsiness or dizziness, and is toxic to aquatic life with long-lasting
effects[8]. Due to its potent opioid nature, O-Desmethyl Tramadol-d6 should be handled with
the assumption that it presents similar hazards.

Hazard Statements:

o H301: Toxic if swallowed[8].

o H336: May cause drowsiness or dizziness[8].

e H411: Toxic to aquatic life with long lasting effects[8].

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray|[8].

e P264: Wash hands thoroughly after handling[8].

e P270: Do not eat, drink or smoke when using this product[8].

o P280: Wear protective gloves/protective clothing/eye protection/face protection[9].

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

e P405: Store locked up[8].

P501: Dispose of contents/container in accordance with local regulations|[8].

Operational Plan: Handling O-Desmethyl Tramadol-
dé6

A step-by-step guide for the safe handling of O-Desmethyl Tramadol-d6 in a laboratory setting
is outlined below.

Engineering Controls and Designhated Areas
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 All work with solid O-Desmethyl Tramadol-d6 must be conducted in a certified chemical

fume hood or a glove box to minimize inhalation risk[4][10].

» Weighing of the powdered substance should be done with care to avoid generating dust.

Anti-static tools can be beneficial[4].

» Designate a specific area for handling potent opioids and clearly label it[4].

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling O-Desmethyl Tramadol-d6.

PPE Category

Specification

Rationale

Hand Protection

Double nitrile gloves

Prevents skin contact. Double
gloving is recommended in
case the outer glove is

compromised[11].

Eye Protection

Chemical safety goggles or a

face shield

Protects eyes from splashes or

airborne particles[10].

Body Protection

A disposable lab coat or a

Tyvek suit

Prevents contamination of

personal clothing[4][12].

Respiratory Protection

A NIOSH-approved N95 or
higher-level respirator should
be considered based on a risk
assessment, especially when
handling powders[4][10].

Minimizes the risk of inhaling

airborne particles.

Experimental Workflow
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Caption: A flowchart outlining the key steps for safely handling O-Desmethyl Tramadol-d6 in a
laboratory setting.

Disposal Plan

Proper disposal of O-Desmethyl Tramadol-d6 and any contaminated materials is crucial to
prevent environmental contamination and accidental exposure.

o Chemical Waste: All unused O-Desmethyl Tramadol-d6 and solutions containing the
compound must be disposed of as hazardous chemical waste.

o Contaminated Materials: All disposable items that have come into contact with O-Desmethyl
Tramadol-d6, including gloves, disposable lab coats, bench paper, and pipette tips, must be
collected in a designated, sealed hazardous waste container.

» Disposal Vendor: Follow your institution's guidelines for hazardous waste disposal and use a
licensed disposal vendor. Ensure that the waste is clearly labeled as containing a potent
opioid.

» Local Regulations: Always adhere to local, state, and federal regulations for the disposal of
controlled substances and hazardous chemical waste[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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